Cas no 2308476-54-0 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid
• CAS No: 2308476-54-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6092888
• PubChem ID: 165504063
• Update Time: 2025-10-31

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid
• EN300-1473652
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidin-2-yl]acetic acid
• 2308476-54-0

• Inchi： 1S/C27H32N2O5/c1-2-3-14-24(26(32)29-15-8-9-18(29)16-25(30)31)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18-,24?/m1/s1
• InChI Key： GLKQDERXASTYLB-QFADGXAASA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid (CAS No. 2308476-54-0)

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid, identified by its CAS number 2308476-54-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidinylacetic acid core, a hexanoyl side chain, and a fluoroenine moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The molecular structure of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid is meticulously designed to interact with biological targets in a highly specific manner. The fluoroenine group, in particular, is a well-known pharmacophore that has been extensively studied for its ability to modulate biological pathways. This group is often incorporated into drug candidates due to its stability, solubility, and potential to enhance binding affinity to target proteins. The methoxycarbonyl moiety further enhances the compound's pharmacological profile by contributing to its metabolic stability and improving its bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds like the one present in CAS No. 2308476-54-0. The pyrrolidinylacetic acid core is particularly noteworthy, as it is frequently found in bioactive molecules that exhibit pharmacological activity across multiple therapeutic areas. Pyrrolidine derivatives are known for their ability to interact with enzymes and receptors, making them valuable candidates for drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The hexanoyl side chain in 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid adds an additional layer of complexity to the molecule's interactions with biological systems. This side chain can influence the compound's solubility, permeability, and overall pharmacokinetic properties. The stereochemistry at the 2-position (indicated by the (R) configuration) is particularly important, as it can significantly affect the compound's binding affinity and selectivity. This level of structural precision is crucial in drug design, where even minor modifications can lead to substantial differences in efficacy and safety.

One of the most compelling aspects of CAS No. 2308476-54-0 is its potential as a building block for more complex drug candidates. Researchers have increasingly turned to fragment-based drug design strategies, where small molecules like this one are used as starting points for the development of larger, more sophisticated drugs. The structural features of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidin-2-ylacetic acid make it an ideal candidate for such approaches, as it can be readily modified through various chemical transformations to create novel analogs with enhanced biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoroenine group in CAS No. 2308476-54-0 is a prime example of how fluorine atoms can be strategically incorporated into drug molecules to improve their pharmacological properties. Fluorine substitution can enhance metabolic stability, increase lipophilicity, and improve binding interactions with biological targets. These effects are particularly relevant in the development of protease inhibitors, kinase inhibitors, and other small-molecule drugs that require high affinity and selectivity.

The pyrrolidinylacetic acid scaffold has also been extensively explored for its potential in treating neurological disorders. Several clinical trials have demonstrated the efficacy of pyrrolidine derivatives in managing conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability of these compounds to modulate neurotransmitter systems makes them promising candidates for next-generation therapeutics. CAS No. 2308476-54-0, with its unique structural features, could potentially offer new insights into the treatment of these diseases by serving as a lead compound or intermediate in synthetic pathways leading to more potent and selective drugs.

In addition to its potential applications in central nervous system disorders, CAS No. 2308476-54-0 may also find utility in other therapeutic areas. For instance, its structural motif could be leveraged in the development of drugs targeting cardiovascular diseases or inflammatory conditions. The hexanoyl side chain and fluoroenine group provide multiple interaction points with biological targets, making this compound a versatile tool for drug discovery.

The synthesis of CAS No. 2308476-54-0 presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules efficiently. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have greatly facilitated the preparation of complex natural product-like compounds like this one.

The pharmacological evaluation of CAS No. 2308476-54-0 is another critical aspect of its study. In vitro assays are commonly used to assess the compound's interactions with various biological targets, including enzymes and receptors relevant to specific diseases. These studies provide valuable insights into the compound's potential therapeutic applications and help guide further optimization efforts.

As research continues to uncover new biological pathways and targets, compounds like CAS No. 2308476-54-0 will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them valuable assets for pharmaceutical companies and academic researchers alike.